Cas no 13401-40-6 (Phaseolin)

• Product Name: Phaseolin
• CAS No: 13401-40-6
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 49214
• PubChem ID: 91572
• Update Time: 2025-04-18

Phaseolin Chemical and Physical Properties

Names and Identifiers

• Phaseolin
• (6bR-cis)-6b,12b-Dihydro-3,3-dimethyl-3H,7H-furo[3,2-c:5,4-f']bis[1]benzopyran-10-ol
• PHASEOLIN 10：1
• Phaseollin
• Pterocarpan
• [ "Phaseolin" ]
• Phaseolin【fungicide】
• (6bR)-6bβ,12bβ-Dihydro-3,3-dimethyl-3H,7H-furo[3,2-c:5,4-f']bis[1]benzopyran-10-ol
• (6bR,12bR)-6b,12b-Dihydro-3,3-dimethyl-3H,7H-furo[3,2-c:5,4-f']bis[1]benzopyran-10-ol
• 3H,7H-Furo(3,2-C:5,4-F')bis(1)benzopyran-10-ol, 6B,12B-dihydro-3,3-dimethyl-, (6br-cis)-
• UNII-I7OEP19ZWL
• (+/-)-Phaseollin
• 3H,7H-Pyrano(2',3':6,7)benzofuro(3,2-C)(1)benzopyran-10-ol, 6b,12b-dihydro-3,3-dimethyl-, (6bR,12bR)-rel-
• Phaseollin, (+/-)
• LMPK12070020
• MFCD00210543
• Phaseolin; Phaseolin (phytoalexin)
• 91110-20-2
• FS-9472
• SCHEMBL33736
• (-)-Phaseollin
• 3H,7H-Furo(3,2-c:5,4-f')bis(1)benzopyran-10-ol, 6b,12b-dihydro-3,3-dimethyl-, cis-(+/-)-
• DTXSID701029664
• AKOS032948435
• 8OHL7771FZ
• Phaseolin fungicide
• Q7180982
• CS-0023187
• PHASEOLLIN, (+/-)-
• CHEMBL448350
• I7OEP19ZWL
• 13401-40-6
• 3H,7H-Furo(3,2-c:5,4-f')bis(1)benzopyran-10-ol, 6b,12b-dihydro-3,3-dimethyl-, cis-
• HY-N3087
• UNII-8OHL7771FZ
• (2R,11R)-17,17-dimethyl-4,12,18-trioxapentacyclo[11.8.0.02,11.05,10.014,19]henicosa-1(13),5(10),6,8,14(19),15,20-heptaen-7-ol
• PHASEOLIN [MI]
• (6BR,12BR)-6B,12B-DIHYDRO-3,3-DIMETHYL-3H,7H-FURO(3,2-C:5,4-F')BIS(1)BENZOPYRAN-10-OL
• BDBM50317438
• DTXSID20871956
• SCHEMBL33735
• (2R,11R)-17,17-dimethyl-4,12,18-trioxapentacyclo[11.8.0.0^{2,11.0^{5,10.0^{14,19]henicosa-1(13),5(10),6,8,14(19),15,20-heptaen-7-ol
• 17,17-Dimethyl-4,12,18-trioxapentacyclo[11.8.0.02,11.05,10.014,19]henicosa-1(13),5(10),6,8,14(19),15,20-heptaen-7-ol
• 3,3-Dimethyl-6b,12b-dihydro-3H,7H-pyrano[2',3':6,7][1]benzofuro[3,2-c][1]benzopyran-10-ol
• 6b,12b-Dihydro-3,3-dimethyl-3H,7H-furo[3,2-c:5,4-f]bis[1]benzopyran-10-ol, 9CI
• DA-66651

• Inchi： 1S/C20H18O4/c1-20(2)8-7-14-16(24-20)6-5-12-15-10-22-17-9-11(21)3-4-13(17)19(15)23-18(12)14/h3-9,15,19,21H,10H2,1-2H3/t15-,19-/m0/s1
• InChI Key： LWTDZKXXJRRKDG-KXBFYZLASA-N
• SMILES： O1C2C3C=CC(C)(C)OC=3C=CC=2[C@@H]2COC3C=C(C=CC=3[C@H]12)O

Computed Properties

• Exact Mass: 322.12100
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 177-178°
• Boiling Point: 467.5±45.0 °C at 760 mmHg
• Flash Point: 236.5±28.7 °C
• PSA: 47.92000
• LogP: 4.18610
• pka: 9.13(at 25℃)
• Specific Rotation: 578 -145°
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Phaseolin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether